4-cyclopropyl-6-(3-fluorobenzyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 4-cyclopropyl-1-(4-fluorophenyl)-6-[(3-fluorophenyl)methyl]pyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C21H16F2N4O/c22-15-6-8-17(9-7-15)27-20-18(11-24-27)19(14-4-5-14)25-26(21(20)28)12-13-2-1-3-16(23)10-13/h1-3,6-11,14H,4-5,12H2
• InChI Key: DJSSJRHJTPCNKK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C3=C2C=NN3C4=CC=C(C=C4)F)CC5=CC(=CC=C5)F
• Molecular Formula: C21H16F2N4O
• Molecular Weight: 378.4 g/mol

Description

4-cyclopropyl-6-(3-fluorobenzyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C21H16F2N4O and its molecular weight is 378.383. The purity is usually 95%.
BenchChem offers high-quality 4-cyclopropyl-6-(3-fluorobenzyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-cyclopropyl-6-(3-fluorobenzyl)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A study by Hammam et al. (2005) explored fluoro substituted benzo[b]pyran derivatives for their anticancer activity. The research focused on the synthesis of various compounds and testing them against human cancer cell lines, including lung, breast, and CNS cancers, demonstrating anticancer activity at low concentrations compared to a reference drug, 5-fluorodeoxyuridine (Hammam et al., 2005).

GPR39 Agonists

Sato et al. (2016) identified two kinase inhibitors as novel GPR39 agonists through an unbiased small-molecule-based screening. The study characterized the signaling of these compounds and explored the role of zinc as an allosteric potentiator of small-molecule-induced activation of GPR39, suggesting potential therapeutic applications (Sato et al., 2016).

Antiviral Drug Discovery

De Clercq's review (2009) on antiviral drug discovery highlights the importance of novel compounds in developing treatments for various viral infections. This broad perspective underscores the continuous need for innovative chemical entities in antiviral research (De Clercq, 2009).

Apoptosis-Promoting Effects

Liu et al. (2019) synthesized new pyrazole derivatives with benzo[d]thiazoles, showing potent anticancer activity and apoptosis-inducing effects in various cancer cell lines. Such studies provide a foundation for the development of new anticancer agents (Liu et al., 2019).

Cytotoxic and Antimicrobial Activities

Research into the synthesis and biological evaluation of novel compounds for their cytotoxic and antimicrobial activities is a significant area of interest. Studies by Khalifa and Abdelbaky (2008) and others have developed compounds with promising anti-inflammatory, analgesic, and antimicrobial properties (Khalifa & Abdelbaky, 2008).